Cas no 2228676-46-6 (2-(5-methoxypyridin-3-yl)-2-methylpropanal)

• Product Name: 2-(5-methoxypyridin-3-yl)-2-methylpropanal
• CAS No: 2228676-46-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6482758
• PubChem ID: 165734382
• Update Time: 2025-10-28

2-(5-methoxypyridin-3-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(5-methoxypyridin-3-yl)-2-methylpropanal
• 2228676-46-6
• EN300-1753908

• Inchi： 1S/C10H13NO2/c1-10(2,7-12)8-4-9(13-3)6-11-5-8/h4-7H,1-3H3
• InChI Key： YSMAZXKSJMJEAH-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC(=C1)C(C=O)(C)C

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-(5-methoxypyridin-3-yl)-2-methylpropanal

2-(5-Methoxypyridin-3-yl)-2-methylpropanal: A Comprehensive Overview

The compound with CAS No. 2228676-46-6, commonly referred to as 2-(5-methoxypyridin-3-yl)-2-methylpropanal, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a methoxy group and an aldehyde functional group. The 5-methoxypyridin-3-yl moiety and the 2-methylpropanal group are key structural elements that contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of pyridine derivatives in various chemical and biological systems. The presence of the methoxy group at the 5-position of the pyridine ring introduces electron-donating effects, which can significantly influence the compound's reactivity and stability. This makes 2-(5-methoxypyridin-3-yl)-2-methylpropanal a valuable substrate for further chemical modifications, such as alkylation or acylation reactions. Researchers have explored its potential as a precursor in the synthesis of more complex molecules, including pharmaceutical agents and agrochemicals.

The aldehyde functional group in this compound plays a crucial role in its reactivity. Aldehydes are known for their ability to undergo nucleophilic addition reactions, making them versatile building blocks in organic synthesis. In the case of 2-(5-methoxypyridin-3-yl)-2-methylpropanal, the aldehyde group can participate in reactions such as Grignard additions, organocatalytic processes, and enantioselective syntheses. These reactions have been extensively studied in recent years, with advancements in catalytic methods enabling more efficient and selective transformations.

One of the most promising applications of this compound lies in its potential use in drug discovery. The combination of a pyridine ring and an aldehyde group creates a molecule with unique pharmacokinetic properties. Recent research has focused on evaluating its bioavailability, metabolic stability, and toxicity profiles. Preliminary studies suggest that 2-(5-methoxypyridin-3-yl)-2-methylpropanal exhibits favorable pharmacokinetic characteristics, making it a candidate for further exploration in therapeutic development.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. The pyridine ring is known to confer pesticidal activity in certain compounds, and the presence of the methoxy group may enhance this property. Researchers have explored its potential as an insecticide or fungicide, with promising results from initial bioassays. These findings underscore the versatility of pyridine derivatives in addressing challenges in agriculture and pest control.

The synthesis of 2-(5-methoxypyridin-3-yl)-2-methylpropanal involves a series of well-established organic reactions. The starting material is typically derived from 5-methoxypyridine, which undergoes alkylation or acylation to introduce the propanal group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing waste and improving yields. These developments align with current trends toward sustainable chemistry practices.

From a structural standpoint, the molecule's steric and electronic properties are highly tunable due to the presence of both electron-donating and electron-withdrawing groups. This tunability makes it an attractive candidate for studying molecular recognition and supramolecular chemistry. Researchers have utilized this compound as a building block for constructing self-assembled nanostructures, which hold potential applications in materials science and nanotechnology.

In conclusion, CAS No. 2228676-46-6, or 2-(5-methoxypyridin-3-yl)-2-methylpropanal, is a multifaceted organic compound with significant potential across various scientific domains. Its unique structure, combined with recent advances in synthetic methodologies and pharmacological studies, positions it as a valuable tool for future research and development efforts.